Cas no 2229081-11-0 (1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2229081-11-0
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6194619
• PubChem ID: 165706740
• Update Time: 2025-07-15

1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol
• EN300-1936876
• 2229081-11-0
• 1-[2-(3-bromo-2-methoxyphenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C12H15BrO2/c1-15-11-9(3-2-4-10(11)13)5-6-12(14)7-8-12/h2-4,14H,5-8H2,1H3
• InChI Key： MMRZRZDWTMGNKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CCC1(CC1)O

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol

1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol

1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol is a complex organic compound with the CAS number 2229081-11-0. This compound belongs to the class of cyclopropanols, which are known for their unique three-membered ring structure and reactivity. The presence of a bromo substituent and a methoxyphenyl group in its structure makes it a valuable compound in various chemical reactions and applications.

The compound's structure consists of a cyclopropane ring with a hydroxyl group (-OH) attached to one carbon and an ethyl group connected to another. The ethyl group is further substituted with a 3-bromo-2-methoxyphenyl moiety, which introduces both electron-withdrawing and electron-donating groups into the molecule. This combination of functional groups makes the compound highly versatile in organic synthesis.

Recent studies have highlighted the potential of cyclopropanols like this compound in medicinal chemistry. The bromo substituent is particularly useful in Suzuki-Miyaura coupling reactions, where it can be replaced with various aryl or alkenyl groups to generate diverse derivatives. The methoxyphenyl group, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and cyclization reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, allowing for the scalable production of high-purity samples. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during synthesis.

The compound's reactivity is further enhanced by its strained cyclopropane ring, which undergoes ring-opening reactions under specific conditions. These reactions are valuable in constructing complex molecular frameworks, such as those found in natural products and bioactive molecules. For instance, recent research has demonstrated its utility in synthesizing anti-cancer agents by incorporating it into macrocyclic structures.

From an applications perspective, 1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol finds use in both academic and industrial settings. Its role as an intermediate in pharmaceutical synthesis has been well-documented, with several patents highlighting its potential in developing novel therapeutic agents. Additionally, its unique electronic properties make it a promising candidate for materials science applications, such as in the development of advanced polymers and coatings.

In conclusion, 1-2-(3-bromo-2-methoxyphenyl)ethylcyclopropan-1-ol is a versatile organic compound with significant potential across multiple disciplines. Its combination of functional groups and structural features positions it as an important tool in modern organic chemistry. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly play a pivotal role in advancing chemical science.